Cas no 1351633-10-7 (2-{4-(2-methyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}acetonitrile; oxalic acid)

• Product Name: 2-{4-(2-methyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}acetonitrile; oxalic acid
• CAS No: 1351633-10-7
• MF: C₁₈H₂₂N₄O₄
• MW: 358.391684055328
• CID: 6169585
• PubChem ID: 71780928
• Update Time: 2025-07-17

2-{4-(2-methyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}acetonitrile; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2-methyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}acetonitrile; oxalic acid
• F5754-0283
• 2-{4-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]piperidin-1-yl}acetonitrile; oxalic acid
• VU0519455-1
• AKOS026700546
• 1351633-10-7
• 2-(4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)acetonitrile oxalate
• 2-[4-[(2-methylbenzimidazol-1-yl)methyl]piperidin-1-yl]acetonitrile;oxalic acid

• Inchi： 1S/C16H20N4.C2H2O4/c1-13-18-15-4-2-3-5-16(15)20(13)12-14-6-9-19(10-7-14)11-8-17;3-1(4)2(5)6/h2-5,14H,6-7,9-12H2,1H3;(H,3,4)(H,5,6)
• InChI Key： LKCRZXVMUJHMGN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(CC#N)CCC(CN2C(C)=NC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 358.16410520g/mol
• Monoisotopic Mass: 358.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Additional information on 2-{4-(2-methyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}acetonitrile; oxalic acid

Recent Advances in the Study of 2-{4-(2-methyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}acetonitrile; Oxalic Acid (CAS: 1351633-10-7)

In recent years, the compound 2-{4-(2-methyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}acetonitrile; oxalic acid (CAS: 1351633-10-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzodiazol and piperidinyl structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-{4-(2-methyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}acetonitrile; oxalic acid. Recent publications have highlighted novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated a streamlined, high-yield synthesis method that reduces byproduct formation, thereby enhancing the compound's feasibility for industrial applications.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific neurotransmitter receptors, particularly those implicated in neurological disorders. Preliminary in vitro and in vivo studies suggest that it may have applications in treating conditions such as anxiety, depression, and neurodegenerative diseases. A recent preclinical trial reported in *Bioorganic & Medicinal Chemistry Letters* indicated that the compound's oxalic acid salt form enhances its bioavailability and stability, further supporting its therapeutic potential.

In addition to its neurological applications, research has also explored the compound's role in oncology. A 2024 study in *Molecular Cancer Therapeutics* identified its ability to inhibit certain kinase pathways involved in tumor proliferation. The findings suggest that 2-{4-(2-methyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}acetonitrile; oxalic acid could serve as a lead compound for developing novel anticancer agents, particularly for cancers with resistance to existing therapies.

Despite these advancements, challenges remain. The compound's pharmacokinetic profile, including its metabolism and potential drug-drug interactions, requires further investigation. Ongoing studies are employing advanced techniques such as LC-MS/MS and molecular docking simulations to address these gaps. Additionally, regulatory considerations and safety profiles are being evaluated to pave the way for clinical trials.

In conclusion, 2-{4-(2-methyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}acetonitrile; oxalic acid represents a promising candidate in the chemical biology and pharmaceutical landscape. Its multifaceted applications, coupled with recent synthetic and pharmacological breakthroughs, underscore its potential to address unmet medical needs. Future research will likely focus on translational studies to bridge the gap between laboratory findings and clinical applications, ensuring its safe and effective use in human therapeutics.